2-Chloro-3-(2,3-epoxy-propoxy)-pyrazine
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Description
2-Chloro-3-(2,3-epoxy-propoxy)-pyrazine is a pyrazine derivative characterized by a chlorine atom at the 2-position and a 2,3-epoxy-propoxy group at the 3-position of the pyrazine ring. Pyrazines are nitrogen-containing heterocycles with broad applications in pharmaceuticals, agrochemicals, and materials science due to their electronic properties and biological activity .
Properties
CAS No. |
58757-15-6 |
|---|---|
Molecular Formula |
C7H7ClN2O2 |
Molecular Weight |
186.59 g/mol |
IUPAC Name |
2-chloro-3-(oxiran-2-ylmethoxy)pyrazine |
InChI |
InChI=1S/C7H7ClN2O2/c8-6-7(10-2-1-9-6)12-4-5-3-11-5/h1-2,5H,3-4H2 |
InChI Key |
FYEKJXSXDASODO-UHFFFAOYSA-N |
Canonical SMILES |
C1C(O1)COC2=NC=CN=C2Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Effects on Physical and Spectral Properties
Table 1: Key Physical and Spectral Properties of Selected Pyrazine Derivatives
- Epoxy-Propoxy vs. Thio-Quinoline: The epoxy-propoxy group in the target compound likely introduces different electronic effects compared to the thio-quinoline substituent in 2-chloro-3-(2-quinolylthio)pyrazine. The latter exhibits distinct C=N and quinoline ring vibrations in IR spectra, suggesting stronger π-conjugation .
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